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Compound of Interest

Compound Name: BI-4924

Cat. No.: B8106016

Application Note & Protocol

For researchers, scientists, and drug development professionals working with the selective
phosphoglycerate dehydrogenase (PHGDH) inhibitor, BI-4924, proper preparation and storage
of stock solutions are critical for ensuring experimental reproducibility and preserving the
integrity of the compound. This document provides a detailed protocol for the preparation and
storage of BI-4924 stock solutions, including solubility data and handling recommendations.

Introduction to Bl-4924

BI-4924 is a potent and selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), the
rate-limiting enzyme in the serine biosynthesis pathway.[1] It functions as an NADH/NAD+-
competitive inhibitor with an 1C50 of 3 nM.[2][3][4] Due to its role in disrupting serine
biosynthesis, BI-4924 is a valuable tool for studying diseases associated with metabolic
dysfunction.[2] The compound is lipophilic and exhibits high plasma protein binding.

Solubility and Storage Data

Proper solubilization and storage are paramount to maintaining the bioactivity of BI-4924. The
following table summarizes key quantitative data regarding its solubility and recommended
storage conditions.
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Solvent & .
Parameter . Value Citations
Conditions
N Dimethyl Sulfoxide 100 - 125 mg/mL
Solubility

(DMSO)

(200.26 - 250.32 mM)

10% DMSO + 90%

Corn oil

= 2.08 mg/mL (4.17
mM)

10% DMSO + 40%
PEG300 + 5% Tween
80 + 45% Saline

4 mg/mL (8.01 mM)

Storage (Solid

Powder) -20°C Up to 3 years
4°C Up to 2 years

Storage (In Solvent) -80°C Up to 2 years
-20°C Up to 1 year

Experimental Protocols
Materials and Equipment

BI-4924 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, tightly sealed vials (amber glass recommended)

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 100 mM BI-4924 Stock Solution
in DMSO

This protocol describes the preparation of a 100 mM stock solution of BI-4924 in DMSO. The
molecular weight of BI-4924 is 499.36 g/mol .

o Pre-use Preparation: Before opening the vial, allow the BI-4924 powder to equilibrate to
room temperature for at least 60 minutes. This prevents condensation from forming on the
compound.

» Weighing the Compound: Carefully weigh the desired amount of BI-4924 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a
100 mM stock solution, weigh out 49.94 mg of BI-4924.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
BI-4924 powder. For a 100 mM solution, if you weighed 49.94 mg, add 1 mL of DMSO.

« Dissolution: Tightly seal the vial and vortex thoroughly. To aid dissolution, sonication is
recommended. Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes in sterile, tightly sealed vials.

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).

Visualized Workflows

The following diagrams illustrate the key processes for preparing and storing BI-4924 stock
solutions.
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Preparation Workflow
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Caption: Workflow for BI-4924 Stock Solution Preparation.
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Storage Decision Logic
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Caption: Decision-Making for BI-4924 Stock Solution Storage.

Important Considerations

+ Safety Precautions: Always handle BI-4924 and DMSO in a well-ventilated area, preferably a
chemical fume hood. Wear appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses.

¢ Solvent Quality: Use anhydrous, high-purity DMSO to prevent degradation of the compound.
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» Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can affect the
stability of the compound. Aliquoting into single-use vials is the best practice.

« In Vivo Experiments: For in vivo studies, it is recommended to prepare fresh working
solutions on the day of use. The provided in vivo formulations can serve as a starting point
for developing appropriate vehicle solutions.

 Light Sensitivity: While not explicitly stated for BI-4924, it is generally good practice to
protect stock solutions from light by using amber vials or by wrapping clear vials in aluminum
foil.

By adhering to these guidelines, researchers can ensure the quality and consistency of their
BI-4924 stock solutions, leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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